Cas no 922052-80-0 (ethyl 2-(7-ethoxy-1-benzofuran-2-amido)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridine-5-carboxylate)

• Product Name: ethyl 2-(7-ethoxy-1-benzofuran-2-amido)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridine-5-carboxylate
• CAS No: 922052-80-0
• MF: C₂₀H₂₁N₃O₅S
• MW: 415.46284365654
• CID: 6028495
• PubChem ID: 40946907
• Update Time: 2025-05-25

ethyl 2-(7-ethoxy-1-benzofuran-2-amido)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(7-ethoxy-1-benzofuran-2-amido)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridine-5-carboxylate
• Thiazolo[5,4-c]pyridine-5(4H)-carboxylic acid, 2-[[(7-ethoxy-2-benzofuranyl)carbonyl]amino]-6,7-dihydro-, ethyl ester
• 922052-80-0
• ethyl 2-(7-ethoxy-1-benzofuran-2-amido)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-5-carboxylate
• ethyl 2-(7-ethoxybenzofuran-2-carboxamido)-6,7-dihydrothiazolo[5,4-c]pyridine-5(4H)-carboxylate
• F2265-1339
• ethyl 2-[(7-ethoxy-1-benzofuran-2-carbonyl)amino]-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridine-5-carboxylate
• AKOS024633710

• Inchi： 1S/C20H21N3O5S/c1-3-26-14-7-5-6-12-10-15(28-17(12)14)18(24)22-19-21-13-8-9-23(11-16(13)29-19)20(25)27-4-2/h5-7,10H,3-4,8-9,11H2,1-2H3,(H,21,22,24)
• InChI Key： NCLKYQRFNCXFBI-UHFFFAOYSA-N
• SMILES： C1N(C(OCC)=O)CCC2N=C(NC(C3=CC4=CC=CC(OCC)=C4O3)=O)SC1=2

Computed Properties

• Exact Mass: 415.12019195g/mol
• Monoisotopic Mass: 415.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 122Ų

Experimental Properties

• Density: 1.382±0.06 g/cm3(Predicted)
• pka: 6.23±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on ethyl 2-(7-ethoxy-1-benzofuran-2-amido)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridine-5-carboxylate

Research Brief on Ethyl 2-(7-ethoxy-1-benzofuran-2-amido)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridine-5-carboxylate (CAS: 922052-80-0)

Recent studies on ethyl 2-(7-ethoxy-1-benzofuran-2-amido)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridine-5-carboxylate (CAS: 922052-80-0) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzofuran-thiazolopyridine hybrid structure, has garnered attention for its promising pharmacological properties, including anti-inflammatory, anticancer, and antimicrobial activities. The following research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of ethyl 2-(7-ethoxy-1-benzofuran-2-amido)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridine-5-carboxylate involves a multi-step process that leverages modern organic chemistry techniques. Recent advancements in catalytic methods have improved the yield and purity of the compound, making it more accessible for preclinical studies. Researchers have employed NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm the structural integrity of the compound, ensuring its suitability for further biological evaluation.

In vitro and in vivo studies have demonstrated that this compound exhibits significant inhibitory effects on key molecular targets involved in inflammatory pathways. For instance, it has been shown to suppress the activity of cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB), which are critical mediators of inflammation. These findings suggest its potential as a lead compound for developing new anti-inflammatory drugs with fewer side effects compared to existing therapeutics.

Additionally, preliminary investigations into the anticancer properties of ethyl 2-(7-ethoxy-1-benzofuran-2-amido)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridine-5-carboxylate have revealed its ability to induce apoptosis in various cancer cell lines, including breast, lung, and colon cancer. The compound appears to act through the modulation of apoptotic proteins such as Bcl-2 and caspase-3, highlighting its potential as a targeted therapy for oncology. Further studies are needed to elucidate its pharmacokinetics and toxicological profile.

In the context of antimicrobial activity, this compound has shown efficacy against a range of Gram-positive and Gram-negative bacteria, as well as fungal pathogens. Its mechanism of action involves disruption of microbial cell membranes and inhibition of essential enzymes, making it a promising candidate for addressing antibiotic resistance. Researchers are currently exploring its synergistic effects with existing antibiotics to enhance therapeutic outcomes.

In conclusion, ethyl 2-(7-ethoxy-1-benzofuran-2-amido)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridine-5-carboxylate (CAS: 922052-80-0) represents a versatile and potent compound with broad applications in chemical biology and medicinal chemistry. Ongoing research aims to optimize its pharmacological properties and evaluate its safety and efficacy in clinical settings. The compound's unique structural features and multifaceted biological activities position it as a valuable asset in the development of next-generation therapeutics.